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(2'-Methyl-[1,1'-biphenyl]-2-

yl)diphenylphosphine

Cat. No.: B151211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has

become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N)

bonds. This powerful transformation enables the synthesis of arylamines and their derivatives,

which are prevalent structural motifs in pharmaceuticals, agrochemicals, and functional

materials. The versatility and functional group tolerance of this reaction have made it an

indispensable tool in drug discovery and development. The efficacy of the Buchwald-Hartwig

amination is highly dependent on the choice of phosphine ligand coordinated to the palladium

catalyst. Bulky, electron-rich monophosphine ligands have demonstrated exceptional reactivity,

and MePhos (2-dicyclohexylphosphino-2'-methylbiphenyl) is a member of this important class

of ligands. These application notes provide a comprehensive guide to performing the

Buchwald-Hartwig amination using a representative protocol that can be adapted for the

MePhos ligand.

Catalytic Cycle
The generally accepted mechanism for the Buchwald-Hartwig amination involves a catalytic

cycle that begins with an active Pd(0) species. This species undergoes oxidative addition with

an aryl halide, followed by coordination of the amine and subsequent deprotonation by a base
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to form a palladium-amido complex. The final step is reductive elimination, which forms the

desired C-N bond and regenerates the Pd(0) catalyst.

Preparation

Reaction Setup

Analysis and Workup

Oven-dry glassware

Establish inert atmosphere
(Ar or N2)

Add Pd precursor, ligand, and base

Degas solvent

Add degassed solvent

Add aryl halide and amine

Heat and stir reaction mixture

Monitor reaction progress
(GC, TLC, LC-MS)

Aqueous workup

Column chromatography

Characterize product
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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